Cas no 7205-52-9 (myo-Inositol,hexakis(dihydrogen phosphate), nonasodium salt (9CI))

myo-Inositol,hexakis(dihydrogen phosphate), nonasodium salt (9CI) structure
7205-52-9 structure
Product Name:myo-Inositol,hexakis(dihydrogen phosphate), nonasodium salt (9CI)
CAS No:7205-52-9
MF:C6H9Na9O24P6
MW:857.871766805649
CID:571186
PubChem ID:23724990
Update Time:2025-04-19

myo-Inositol,hexakis(dihydrogen phosphate), nonasodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

    • myo-Inositol,hexakis(dihydrogen phosphate), nonasodium salt (9CI)
    • nonasodium 4,5,6-tris[(hydroxyphosphinato)oxy]cyclohexane-1,2,3-triyl tris(phosphate)
    • Phytate
    • UNII-88496G1ERL
    • D05470
    • SODIUM FYTATE [MART.]
    • Phytate sodium (USAN)
    • Sodium fytate (9:1)
    • PHYTATE SODIUM
    • Sodium cyclohexanehexyl (hexaphosphate)
    • 7205-52-9
    • Rencal (TN)
    • Phytate sodium [USAN]
    • PHYTIC ACID SODIUM SALT [MI]
    • SQ 9343
    • Fytate sodium
    • Phytic acid sodium salt
    • SODIUM PHYTATE [WHO-DD]
    • myo-Inositol, hexakis(dihydrogen phosphate), nonasodium salt
    • Rencal
    • 88496G1ERL
    • nonasodium;hydron;(2,3,4,5,6-pentaphosphonatooxycyclohexyl) phosphate
    • SQ-9343
    • SODIUM PHYTATE [INCI]
    • Inchi: 1S/C6H18O24P6.9Na/c7-31(8,9)25-1-2(26-32(10,11)12)4(28-34(16,17)18)6(30-36(22,23)24)5(29-35(19,20)21)3(1)27-33(13,14)15;;;;;;;;;/h1-6H,(H2,7,8,9)(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)(H2,19,20,21)(H2,22,23,24);;;;;;;;;/q;9*+1/p-9
    • InChI Key: FENRSEGZMITUEF-UHFFFAOYSA-E
    • SMILES: P(=O)([O-])([O-])OC1C(C(C(C(C1OP(=O)([O-])[O-])OP(=O)([O-])[O-])OP(=O)([O-])[O-])OP(=O)([O-])[O-])OP(=O)([O-])[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[H+].[H+].[H+]

Computed Properties

  • Exact Mass: 857.699
  • Monoisotopic Mass: 857.699
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 24
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 9
  • Complexity: 946
  • Covalently-Bonded Unit Count: 10
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 426A^2

Experimental Properties

  • Boiling Point: 1190.7°C at 760 mmHg
  • Flash Point: 673.9°C
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